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Compound of Interest

Compound Name: 1-Chloro-3-methoxypropane

Cat. No.: B029878 Get Quote

An In-depth Technical Guide to 1-Chloro-3-methoxypropane

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Chloro-3-methoxypropane, also known as 3-chloropropyl methyl ether, is a colorless,

transparent liquid with the chemical formula C4H9ClO.[1] It is a specialized chemical

compound that serves as a crucial intermediate in the synthesis of fine chemicals and

pharmaceuticals.[1][2] Its bifunctional nature, containing both a chloro and a methoxy group,

makes it a versatile reagent in various organic reactions, particularly in the formation of ether

derivatives through nucleophilic substitution.[1][2] This compound is notably used as a

precursor in the synthesis of 4-bromo-2-(3-methoxypropoxy)-anisole, a key intermediate for the

antihypertensive drug Aliskiren.[1][3]

Physical and Chemical Properties
The physical and chemical properties of 1-chloro-3-methoxypropane are summarized in the

table below. These properties are critical for its handling, storage, and application in

experimental settings.
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Property Value Source(s)

Molecular Formula C4H9ClO [1][4][5]

Molecular Weight 108.57 g/mol [1][4][6]

CAS Number 36215-07-3 [1][4]

Appearance
Colorless to almost colorless

clear liquid
[3][7]

Density 0.966 - 0.999 g/cm³ at 20 °C [1][6]

Melting Point < -70 °C [6][8]

Boiling Point 99 - 114 °C [1][6][8]

Flash Point 18 - 28 °C [1][6]

Refractive Index 1.399 - 1.41 [1][3]

Solubility
Soluble in organic solvents,

slightly soluble in chloroform.
[1][2][3]

Vapor Pressure
25 hPa at 20 °C; 44 mmHg at

25°C
[3][6]

Purity ≥98.0% (GC) to ≥99.0% (GC) [1]

Reactivity and Applications
1-Chloro-3-methoxypropane's reactivity is primarily centered around the chlorine atom, which

can be displaced in nucleophilic substitution reactions.[2] This makes it a valuable building

block for introducing the 3-methoxypropyl group into various molecules.[2]

Its primary application lies in the pharmaceutical industry as an intermediate for synthesizing

active pharmaceutical ingredients like Aliskiren.[1] Beyond pharmaceuticals, it is used in the

synthesis of various fine chemicals and can act as a solvent in some organic reactions.[1][2]

Experimental Protocols
Synthesis of 1-Chloro-3-methoxypropane
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A common method for the synthesis of 1-chloro-3-methoxypropane involves the reaction of

1,3-bromochloropropane with sodium methoxide in the presence of a phase transfer catalyst.

[9]

Materials:

1,3-bromochloropropane

Sodium methoxide

Inert solvent (e.g., benzene)[9]

Phase transfer catalyst (e.g., tetrabutylammonium bromide, benzyltrimethylammonium

chloride)[9]

Water

Procedure:

In a reaction vessel, a dispersion of sodium methoxide in an inert solvent is prepared.[9]

A phase transfer catalyst is added to 1,3-bromochloropropane.[9]

The sodium methoxide dispersion is added dropwise to the 1,3-bromochloropropane solution

while maintaining the reaction temperature between 20-110 °C.[9]

After the addition is complete, the reaction mixture is maintained at a temperature of 50-80

°C to ensure the reaction goes to completion.[9]

The resulting sodium bromide is removed by filtration.[9]

The filter cake is washed with the inert solvent, and the organic layers are combined.[9]

The combined organic phase is washed with water until the pH is between 5 and 7 to obtain

the crude product.[9]

The crude 1-chloro-3-methoxypropane is then dried, filtered, and purified by rectification.

[9]
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Spectroscopic Analysis
The structural confirmation of 1-chloro-3-methoxypropane is typically achieved through

various spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Spectral data is available and can be used to confirm the proton environment in

the molecule.[4]

¹³C NMR: Provides information about the carbon skeleton of the compound.[4]

Mass Spectrometry (MS): GC-MS data is available, showing a top peak at m/z 45.[4]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available for the identification of

functional groups.[4]

Safety Information
1-Chloro-3-methoxypropane is a flammable liquid and vapor.[4][7] It can cause skin and

serious eye irritation.[4][7] It is important to handle this chemical in a well-ventilated area and to

keep it away from sources of ignition.[3][7] Personal protective equipment, including safety

glasses and gloves, should be worn when handling this compound.

Synthesis Pathway Diagram
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Caption: Synthesis of 1-Chloro-3-methoxypropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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